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Compound of Interest

Compound Name: Bismuth iodide

CAS No.: 12262-07-6

Cat. No.: B085570

Get Quote

Bismuth iodide (BiI₃) has emerged as a significant subject of research in materials science,

positioned as a non-toxic and environmentally stable alternative to lead-halide perovskites for

various optoelectronic applications, including solar cells and photodetectors.[1][2] A deep

understanding of its photo-physical properties is paramount for device optimization.

Photoluminescence (PL) spectroscopy is a powerful, non-destructive technique used to probe

the electronic structure and excited-state dynamics of semiconductor materials. This guide

provides a comparative analysis of the excitonic photoluminescence of BiI₃, supported by

experimental data and detailed protocols for researchers and scientists.

Data Presentation: Photoluminescence Properties
The excitonic properties of Bismuth Iodide are highly dependent on its material form, such as

single crystal or thin film, which influences defect densities and quantum confinement effects.

Table 1: Photoluminescence Characteristics of Bismuth Iodide (BiI₃)
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Property Thin Films Single Crystals Conditions & Notes

PL Peak Energy (eV) 1.76 - 1.83[3] ~1.82 (main peak)[4]

Room temperature,

band-edge

luminescence. A

secondary, wider peak

is sometimes

observed around 1.67

eV in crystals.[4]

Recombination

Lifetime

180 - 240 ps

(monoexponential)[3]

[5]

Up to 1.3 - 1.5 ns

(multiexponential)[3]

[5]

The shorter lifetime in

thin films is a

challenge for high-

performance

photovoltaic devices.

[3] Single crystals

exhibit longer, more

complex decay

dynamics.[3][5]

Exciton Binding

Energy (eV)

Varies with

dimensionality

~0.15 - 0.3

(Theoretical/Indirect)

High exciton binding

energy is

characteristic of low-

dimensional bismuth

halide materials due

to strong quantum and

dielectric confinement.

[6]

Table 2: Comparative Exciton Binding Energies
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Material
Typical Exciton
Binding Energy
(meV)

Crystal Structure Key Characteristics

Bismuth Iodide (BiI₃) 150 - 300 (estimate) Layered (2D-like)
Strong confinement,

non-toxic, stable.[2][6]

MAPbI₃ (Lead

Perovskite)
12 - 16[7] 3D Perovskite

Lower binding energy,

high efficiency, but

contains lead and has

stability issues.[7]

(PEA)₂PbI₄ (2D

Perovskite)
~259[8]

Layered (2D)

Perovskite

High binding energy

due to quantum and

dielectric confinement,

similar to BiI₃.[9]

BiOI (Bismuth

Oxyiodide)
Not specified, but high Layered (2D)

Another promising

lead-free bismuth-

based material.[10]

[11]

Experimental Protocols
Accurate characterization of BiI₃ excitons requires precise experimental procedures. Below are

typical protocols for spectrally-resolved and time-resolved photoluminescence spectroscopy.

Sample Preparation
Thin Films: BiI₃ thin films are commonly synthesized via methods like physical vapor

transport (PVT) or solution processing.[3][5] For PVT, BiI₃ powder is sublimated in a vacuum

and deposited onto a chosen substrate (e.g., glass, FTO) held at a specific temperature

(e.g., 110±10 °C).[3]

Single Crystals: High-quality single crystals are often grown using techniques such as the

electrodynamic gradient vertical Bridgman method.[3][5]

Spectrally-Resolved Photoluminescence
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This technique measures the intensity of emitted light as a function of wavelength to identify

emission peaks.

Excitation Source: A continuous-wave (CW) laser is typically used. A common choice is a

532 nm laser, which is above the bandgap of BiI₃.[3][12]

Optics: The laser is focused onto the sample, and the emitted photoluminescence is

collected by a lens and directed into a spectrometer. Filters are used to block the scattered

laser light from entering the detector.

Detection System: The dispersed light from the spectrometer is detected by a charge-

coupled device (CCD) camera, often cooled to reduce thermal noise. For broader spectral

ranges, a combination of detectors like a Si-CCD for higher energies and an InGaAs detector

for lower energies may be employed.[12]

Time-Resolved Photoluminescence (TRPL)
TRPL measures the decay of photoluminescence intensity over time after excitation by a short

pulse of light, revealing carrier lifetimes.

Excitation Source: A pulsed laser with a short pulse duration (picosecond or femtosecond) is

required. A frequency-doubled Ti:Sapphire laser (e.g., at 400 nm) is a suitable option.[10]

Detection System: Time-Correlated Single Photon Counting (TCSPC) is a highly sensitive

method used for TRPL.[4] This system measures the time delay between the laser pulse

(start signal) and the arrival of a single emitted photon (stop signal). By repeating this

process millions of times, a histogram of photon arrival times is built, representing the PL

decay curve.

Data Analysis: The resulting decay curve is fitted to an exponential function (or multiple

exponential functions) to extract the characteristic lifetime(s) of the photoexcited carriers.[3]

The instrument response function (IRF) of the system must be measured and accounted for

in the analysis.[3]

Visualization of Photoluminescence Dynamics
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The following diagram illustrates the fundamental processes involved in the photoluminescence

of excitons in a direct bandgap semiconductor like Bismuth Iodide.

Incident Photon (hν > E_g) Electron-Hole Pair (Exciton) Creation Free Exciton

Photoluminescence (hν ≈ E_g)

 Radiative
 Recombination 

Defect/Trap-Assisted Recombination

 Non-Radiative 
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 Non-Radiative 

Click to download full resolution via product page

Caption: Excitonic photoluminescence process in Bismuth Iodide.

Objective Comparison and Analysis
BiI₃ vs. Lead-Halide Perovskites: The primary advantage of BiI₃ is its low toxicity and superior

stability compared to its lead-based counterparts.[1][13] However, its optoelectronic

performance currently lags, a fact reflected in its photoluminescence properties. The exciton

binding energy in BiI₃ is significantly higher than in 3D lead perovskites like MAPbI₃.[6][7] A

high binding energy means that the photogenerated electron and hole are strongly bound

together, making it more difficult for them to separate and contribute to a photocurrent in a solar

cell. This is a characteristic feature of materials with strong quantum and dielectric

confinement, typical of 2D or layered structures.[6]

Thin Films vs. Single Crystals: A notable finding is the significant difference in carrier lifetimes

between BiI₃ thin films and single crystals. Thin films exhibit much shorter, monoexponential

lifetimes (180–240 ps), while single crystals show longer, multiexponential dynamics with

components reaching up to 1.5 ns.[3][5] This suggests that the fabrication process for thin films

introduces a higher density of defects or trap states that act as non-radiative recombination

centers.[13] These centers "trap" the charge carriers before they can recombine radiatively,

thereby shortening the overall lifetime and potentially limiting the efficiency of photovoltaic

devices made from these films.[3] Improving film quality and passivating surface defects are

therefore critical areas for future research to enhance the performance of BiI₃-based devices.

[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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